Cas no 2680886-19-3 (1-(1-acetylpiperidin-4-yl)-1H-1,2,3-triazole-5-carboxylic acid)

• Product Name: 1-(1-acetylpiperidin-4-yl)-1H-1,2,3-triazole-5-carboxylic acid
• CAS No: 2680886-19-3
• MF: C₁₀H₁₄N₄O₃
• MW: 238.243161678314
• CID: 5654176
• PubChem ID: 165936909
• Update Time: 2025-10-12

1-(1-acetylpiperidin-4-yl)-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276528
• 1-(1-acetylpiperidin-4-yl)-1H-1,2,3-triazole-5-carboxylic acid
• 2680886-19-3

• Inchi： 1S/C10H14N4O3/c1-7(15)13-4-2-8(3-5-13)14-9(10(16)17)6-11-12-14/h6,8H,2-5H2,1H3,(H,16,17)
• InChI Key： PJAYYDAIRBGURY-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(CC1)N1C(C(=O)O)=CN=N1

Computed Properties

• Exact Mass: 238.10659032g/mol
• Monoisotopic Mass: 238.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 88.3Ų

Additional information on 1-(1-acetylpiperidin-4-yl)-1H-1,2,3-triazole-5-carboxylic acid

Comprehensive Overview of 1-(1-acetylpiperidin-4-yl)-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 2680886-19-3)

The compound 1-(1-acetylpiperidin-4-yl)-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 2680886-19-3) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic compounds, specifically combining a piperidine ring and a 1,2,3-triazole moiety, which are known for their diverse biological activities. The presence of both acetyl and carboxylic acid functional groups further enhances its potential for modification and application in drug discovery.

In recent years, the demand for triazole-based compounds has surged due to their role in medicinal chemistry and drug design. Researchers are particularly interested in how 1-(1-acetylpiperidin-4-yl)-1H-1,2,3-triazole-5-carboxylic acid can be utilized in the development of enzyme inhibitors and receptor modulators. Its structural features make it a promising candidate for targeting diseases such as cancer, inflammatory disorders, and infectious diseases, aligning with current trends in personalized medicine and targeted therapy.

The synthesis of 1-(1-acetylpiperidin-4-yl)-1H-1,2,3-triazole-5-carboxylic acid typically involves click chemistry, a method widely adopted for its efficiency and high yield. This approach is particularly relevant in the context of green chemistry, as it minimizes waste and reduces the need for hazardous reagents. The compound's CAS No. 2680886-19-3 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

One of the most frequently asked questions about this compound is its solubility and stability under various conditions. Studies indicate that 1-(1-acetylpiperidin-4-yl)-1H-1,2,3-triazole-5-carboxylic acid exhibits moderate solubility in polar solvents such as DMSO and methanol, making it suitable for in vitro assays. Its stability is influenced by factors like pH and temperature, which are critical considerations for storage and handling.

Another area of interest is the compound's potential as a bioisostere for carboxylic acid-containing drugs. Bioisosteres are pivotal in drug optimization, as they can improve pharmacokinetic properties without compromising biological activity. The 1,2,3-triazole ring in 1-(1-acetylpiperidin-4-yl)-1H-1,2,3-triazole-5-carboxylic acid offers a stable scaffold for such applications, contributing to its versatility in lead compound development.

From a commercial perspective, 1-(1-acetylpiperidin-4-yl)-1H-1,2,3-triazole-5-carboxylic acid is available through specialized chemical suppliers and research catalogs. Its pricing and availability often depend on the scale of purchase, with bulk orders being more cost-effective for large-scale studies. Researchers are advised to verify the purity and certification of the compound to ensure reproducibility in experiments.

In summary, 1-(1-acetylpiperidin-4-yl)-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 2680886-19-3) represents a valuable tool in modern drug discovery and chemical biology. Its unique structural attributes and functional groups make it a versatile candidate for various therapeutic applications. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing precision medicine and innovative therapeutics.